6-chloro-N-(1,1-dioxidotetrahydrothiophen-3-yl)-N-(4-ethylbenzyl)-4-oxo-4H-chromene-2-carboxamide

• Molecular Formula: C23H22ClNO5S
• Molecular Weight: 459.9 g/mol
• IUPAC Name: 6-chloro-N-(1,1-dioxothiolan-3-yl)-N-[(4-ethylphenyl)methyl]-4-oxochromene-2-carboxamide
• InChI: InChI=1S/C23H22ClNO5S/c1-2-15-3-5-16(6-4-15)13-25(18-9-10-31(28,29)14-18)23(27)22-12-20(26)19-11-17(24)7-8-21(19)30-22/h3-8,11-12,18H,2,9-10,13-14H2,1H3
• InChI Key: UZVSFSGTIQLNGL-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)CN(C2CCS(=O)(=O)C2)C(=O)C3=CC(=O)C4=C(O3)C=CC(=C4)Cl

Description

This compound is a chromene-based carboxamide derivative characterized by a 6-chloro substituent on the chromene ring, a 4-ethylbenzyl group, and a 1,1-dioxidotetrahydrothiophen-3-yl moiety. The ethylbenzyl group enhances lipophilicity, while the sulfone-containing tetrahydrothiophen moiety may contribute to solubility and metabolic stability .

Comparison with Similar Compounds

Table 1: Structural and Molecular Comparison

Compound ID	Core Structure	Substituents	Molecular Formula	Molecular Weight (g/mol)	Registry Number
Target Compound	4-Oxo-4H-chromene-2-carboxamide	6-chloro; N-(1,1-dioxidotetrahydrothiophen-3-yl); N-(4-ethylbenzyl)	C₂₂H₂₁ClN₂O₅S	460.93	Not provided
BH52628	4-Oxo-4H-chromene-2-carboxamide	6-chloro; N-(4-methylbenzyl)	C₁₈H₁₄ClNO₃	327.76	874192-04-8
BH52631	Pyrimidine-4-carboxamide	5-chloro; 2-(propan-2-ylsulfanyl); N-(1,1-dioxidotetrahydrothiophen-3-yl); N-(4-propoxybenzyl)	C₂₂H₂₈ClN₃O₄S₂	498.06	874192-08-2

Key Structural Differences

Core Scaffold :

• The target compound and BH52628 share the chromene-carboxamide backbone, whereas BH52631 features a pyrimidine-carboxamide core. Chromene derivatives are associated with diverse bioactivities, including kinase inhibition, while pyrimidine analogs often target nucleotide metabolism or enzymes like dihydrofolate reductase .

Substituent Variations: N-Substituents: The target compound includes a 1,1-dioxidotetrahydrothiophen-3-yl group, absent in BH52627. This sulfone group may enhance polarity and hydrogen-bonding capacity compared to BH52628’s simpler 4-methylbenzyl substituent. Aromatic Modifications: The 4-ethylbenzyl group in the target compound vs.

Halogen Placement :

• The target compound and BH52628 both have a chlorine atom at position 6 on the chromene ring, while BH52631 places chlorine at position 5 on the pyrimidine ring. Halogen positioning impacts electronic effects and steric interactions in target binding .

Physicochemical and Functional Implications

• Sulfone vs. Thioether : The 1,1-dioxidotetrahydrothiophen moiety in the target compound and BH52631 introduces sulfone groups, which are more polar and oxidation-resistant than thioethers (e.g., BH52631’s 2-(propan-2-ylsulfanyl) group). This may influence metabolic stability and pharmacokinetics .

Research Findings and Limitations

• Synthetic Accessibility : BH52628’s simpler structure (lacking the sulfone group) likely offers easier synthesis compared to the target compound, as reflected in its lower molecular weight .
• Functional Data Gap: Neither the target compound nor its analogs in have associated bioactivity or crystallographic data.